Cas no 2137743-71-4 (Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate)

• Product Name: Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate
• CAS No: 2137743-71-4
• MF: C₆H₁₃NO₆Si
• MW: 223.256023168564
• CID: 6205155
• PubChem ID: 165954876
• Update Time: 2025-06-23

Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate
• 2137743-71-4
• EN300-738627
• Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate

• Inchi： 1S/C6H13NO6Si/c1-13-6(9)5(8)7-3-2-4-14(10,11)12/h10-12H,2-4H2,1H3,(H,7,8)
• InChI Key： YWUOOQIFQOLUEJ-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(C(=O)OC)=O)(O)(O)O

Computed Properties

• Exact Mass: 223.05121367g/mol
• Monoisotopic Mass: 223.05121367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate

Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate: A Comprehensive Overview

The compound Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate, identified by the CAS number 2137743-71-4, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and versatile properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the potential of this compound in advanced materials science, particularly in the development of bio-inspired materials and smart polymers. The presence of the trihydroxysilyl group introduces a level of reactivity and functionality that is highly desirable in modern material design. Researchers have explored its ability to form cross-linked networks, which exhibit exceptional mechanical properties and environmental adaptability.

In the field of biotechnology, Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate has shown promise as a precursor for bioactive surfaces. Its ability to interact with biological molecules, such as proteins and enzymes, has led to its investigation in applications ranging from drug delivery systems to biosensors. The compound's unique surface chemistry allows for precise control over molecular interactions, making it a valuable tool in the design of next-generation biomedical devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Recent advancements in catalytic processes have enabled more efficient production methods, reducing costs and improving scalability. These developments have positioned the compound as a viable option for large-scale industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been extensively studied. Research indicates that under specific conditions, it can undergo controlled degradation, minimizing its environmental footprint. This characteristic is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, Methyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate represents a cutting-edge material with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a focal point for future research and development efforts.